Cas no 115316-10-4 (1-(2,4-Dichlorophenyl)-1H-pyrazole-3-carboxylic Acid)

• Product Name: 1-(2,4-Dichlorophenyl)-1H-pyrazole-3-carboxylic Acid
• CAS No: 115316-10-4
• MF: C₁₀H₆Cl₂N₂O₂
• MW: 257.072840213776
• CID: 1204643
• PubChem ID: 14129289
• Update Time: 2025-06-08

1-(2,4-Dichlorophenyl)-1H-pyrazole-3-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-3-carboxylic acid, 1-(2,4-dichlorophenyl)-
• G60337
• SCHEMBL10581947
• CS-0225964
• 1-(2,4-dichlorophenyl)-1H-pyrazole-3-carboxylicacid
• EN300-125363
• 115316-10-4
• 1-(2,4-dichlorophenyl)-1H-pyrazole-3-carboxylic acid
• 1-(2,4-dichlorophenyl)pyrazole-3-carboxylic acid
• 1-(2,4-Dichlorophenyl)-1H-pyrazole-3-carboxylic Acid

• Inchi： 1S/C10H6Cl2N2O2/c11-6-1-2-9(7(12)5-6)14-4-3-8(13-14)10(15)16/h1-5H,(H,15,16)
• InChI Key： VBPQJKXKGFYNQD-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1N1C=CC(C(=O)O)=N1)Cl

Computed Properties

• Exact Mass: 255.98078
• Monoisotopic Mass: 255.9806328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• Density: 1.6±0.1 g/cm3
• Boiling Point: 433.3±40.0 °C at 760 mmHg
• Flash Point: 215.8±27.3 °C
• PSA: 55.12
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

1-(2,4-Dichlorophenyl)-1H-pyrazole-3-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 1-(2,4-Dichlorophenyl)-1H-pyrazole-3-carboxylic Acid

Introduction to 1-(2,4-Dichlorophenyl)-1H-pyrazole-3-carboxylic Acid (CAS No. 115316-10-4)

1-(2,4-Dichlorophenyl)-1H-pyrazole-3-carboxylic Acid, identified by its Chemical Abstracts Service (CAS) number 115316-10-4, is a significant compound in the realm of pharmaceutical and chemical research. This heterocyclic aromatic carboxylic acid derivative has garnered attention due to its versatile structural framework and potential applications in medicinal chemistry. The presence of both chloro substituents on the phenyl ring and a carboxylic acid functional group at the 3-position of the pyrazole core imparts unique reactivity and binding properties, making it a valuable scaffold for drug discovery.

The compound's molecular structure, featuring a pyrazole core connected to a 2,4-dichlorophenyl group via an amide linkage, offers multiple sites for chemical modification. This structural motif is particularly appealing in the design of bioactive molecules due to its ability to engage in hydrogen bonding and π-stacking interactions with biological targets. The carboxylic acid moiety at the 3-position of the pyrazole ring further enhances its utility as a pharmacophore, enabling salt formation and improving solubility in aqueous environments.

In recent years, 1-(2,4-Dichlorophenyl)-1H-pyrazole-3-carboxylic Acid has been explored in various research avenues, particularly in the development of novel therapeutic agents. Its derivatives have shown promise as intermediates in the synthesis of small-molecule inhibitors targeting enzymes involved in inflammatory and infectious diseases. The dichlorophenyl group, in particular, is known to enhance lipophilicity and metabolic stability, which are critical factors for drug-like properties.

One of the most compelling aspects of this compound is its role as a precursor in the synthesis of pyrazole-based kinase inhibitors. Kinases are key enzymes in many signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer. By modifying the structure of 1-(2,4-Dichlorophenyl)-1H-pyrazole-3-carboxylic Acid, researchers have developed analogs that exhibit potent inhibitory activity against specific kinases. For instance, studies have demonstrated that certain derivatives of this compound can selectively inhibit Janus kinases (JAKs), which play a crucial role in immune responses and hematopoiesis.

Furthermore, the carboxylic acid group provides a handle for further functionalization through esterification or amidation reactions. These modifications can be tailored to enhance binding affinity or improve pharmacokinetic profiles. For example, conjugation with biomolecules such as peptides or antibodies has been explored as a strategy to develop targeted therapeutics. The ability to modify both the pyrazole and phenyl rings allows for fine-tuning of physicochemical properties, making this compound a versatile building block in medicinal chemistry.

The synthetic pathways for 1-(2,4-Dichlorophenyl)-1H-pyrazole-3-carboxylic Acid have also been optimized for scalability and efficiency. Traditional methods involve multi-step organic transformations starting from readily available precursors such as 2,4-dichlorobenzoyl chloride and hydrazine hydrate. More recent approaches have leveraged transition-metal catalysis to streamline the synthesis and improve yields. These advancements have made it feasible to produce larger quantities of the compound for both research and potential industrial applications.

Recent publications highlight the utility of this compound in computational drug design. Molecular docking studies have shown that derivatives of 1-(2,4-Dichlorophenyl)-1H-pyrazole-3-carboxylic Acid can bind effectively to active sites of target proteins with high affinity. This computational screening has accelerated the discovery process by identifying promising candidates for experimental validation. Additionally, virtual screening combined with experimental synthesis has led to the identification of novel analogs with enhanced therapeutic potential.

The compound's relevance extends beyond kinase inhibition. It has also been investigated as a component in antimicrobial agents due to its ability to disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways. The dichlorophenyl moiety is particularly effective at interacting with bacterial enzymes such as dihydrofolate reductase (DHFR), which is crucial for bacterial proliferation. By designing derivatives that mimic natural substrates or inhibit key enzymatic activities, researchers aim to develop new classes of antibiotics with improved efficacy against resistant strains.

In conclusion,1-(2,4-Dichlorophenyl)-1H-pyrazole-3-carboxylic Acid (CAS No. 115316-10-4) represents a promising scaffold for pharmaceutical innovation. Its unique structural features and modifiable functional groups make it an invaluable tool for drug discovery efforts targeting various diseases. As research continues to uncover new applications and synthetic methodologies, this compound is poised to play an increasingly significant role in the development of next-generation therapeutics.